Cas no 2171960-26-0 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid
• CAS No: 2171960-26-0
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6355007
• PubChem ID: 165517859
• Update Time: 2025-10-22

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid
• EN300-1509417
• 2171960-26-0
• 2-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetamido)acetic acid

• Inchi： 1S/C26H29N3O6/c30-23(27-14-24(31)32)13-28-25(33)20-11-5-6-12-22(20)29-26(34)35-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-4,7-10,20-22H,5-6,11-15H2,(H,27,30)(H,28,33)(H,29,34)(H,31,32)
• InChI Key： VASOXYBJFAGQOC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(NCC(NCC(=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid

Comprehensive Analysis of 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid (CAS No. 2171960-26-0)

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid (CAS No. 2171960-26-0) is a sophisticated synthetic compound widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl backbone, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating bioactive peptides, drug delivery systems, and advanced biomaterials.

The growing interest in peptide-based therapeutics has propelled the demand for high-purity intermediates like 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid. With the rise of personalized medicine and targeted drug delivery, this compound’s unique properties—such as its stability under SPPS conditions and compatibility with automated synthesizers—are critical. Common search queries include "Fmoc-protected amino acid derivatives" and "cyclohexyl-based peptide linkers," reflecting its niche yet essential applications.

From a structural perspective, the compound’s cyclohexylformamido moiety enhances conformational rigidity, which is advantageous for designing peptides with specific secondary structures. Meanwhile, the Fmoc group ensures selective deprotection during synthesis, minimizing side reactions. These features align with current trends in green chemistry, as researchers seek efficient, waste-reducing methodologies. Laboratories often inquire about "sustainable peptide synthesis reagents" or "high-yield Fmoc-removal protocols," underscoring the compound’s relevance in modern workflows.

Quality control is another focal point for users of CAS No. 2171960-26-0. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. The compound’s solubility in organic solvents like DMF and DCM further simplifies its handling in industrial and academic settings. Recent discussions in scientific forums highlight queries like "optimized purification methods for Fmoc-amino acids" and "compatibility with microwave-assisted peptide synthesis," indicating evolving use cases.

In summary, 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetamido)acetic acid exemplifies the intersection of synthetic chemistry and cutting-edge biomedical research. Its versatility in peptide design, coupled with its alignment with sustainability goals, ensures its continued prominence. As the scientific community explores novel applications—from antimicrobial peptides to bioconjugation strategies—this compound remains a cornerstone for innovation.